N-({[4-(1H-benzimidazol-2-yl)phenyl]amino}carbonothioyl)-2-furamide

• IUPAC Name: N-[[4-(1H-benzimidazol-2-yl)phenyl]carbamothioyl]furan-2-carboxamide
• InChI: InChI=1S/C19H14N4O2S/c24-18(16-6-3-11-25-16)23-19(26)20-13-9-7-12(8-10-13)17-21-14-4-1-2-5-15(14)22-17/h1-11H,(H,21,22)(H2,20,23,24,26)
• InChI Key: RAJVQGGMAYIVSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C3=CC=C(C=C3)NC(=S)NC(=O)C4=CC=CO4
• Molecular Formula: C19H14N4O2S
• Molecular Weight: 362.4 g/mol

Description

“N-({[4-(1H-benzimidazol-2-yl)phenyl]amino}carbonothioyl)-2-furamide” is a compound that belongs to the class of benzimidazole derivatives. Benzimidazole derivatives are of particular interest due to their diverse biological activity and clinical applications. This ring system is present in various antiparasitic, fungicidal, anthelmintic, and anti-inflammatory drugs.

Synthesis Analysis

The synthesis of benzimidazole derivatives involves several reactive intermediates such as 1-(1H-benzimidazol-2-yl)-2-bromoethanone, 4-(1H-benzimidazol-2-yl)-1,3-thiazol-2-amine, and N-benzyli-dene-4-(1H-benzimidazol-2-yl)-1,3-thiazol-2-amine. The synthesized compounds were characterized by spectral data.

Molecular Structure Analysis

The structure of the synthesized compounds was established by NMR spectroscopy (1H, 13C), mass spectrometry, and infrared spectroscopy. In the 1H NMR spectrum, nine aromatic protons appeared as a multiplet in the range of δ 7.23–7.84 ppm.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include bromination and condensation. The IR spectra showed peaks at 3226 cm-1 (N–H), 3040 cm-1 (C–H arom), 2956 cm-1 (C–H aliph), 1731 cm-1 (C=O), 1640 cm-1 (C=C arom), 1186 cm-1 (C=N), and 649 cm-1 (C–S).

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds were analyzed using various spectroscopic techniques. In the 1H NMR spectrum, nine aromatic protons appeared as a multiplet in the range of δ 7.23–7.84 ppm. The IR spectrum showed peaks at 3226 cm-1 (N–H), 3040 cm-1 (C–H arom), 2956 cm-1 (C–H aliph), 1731 cm-1 (C=O), 1640 cm-1 (C=C arom), 1186 cm-1 (C=N), and 649 cm-1 (C–S).

Mechanism of Action

While the specific mechanism of action for “N-({[4-(1H-benzimidazol-2-yl)phenyl]amino}carbonothioyl)-2-furamide” is not mentioned in the retrieved papers, benzimidazole derivatives have been reported to exhibit diverse biological activities. For instance, some compounds bearing a benzimidazole moiety were reported to exhibit antitubercular, anticancer, antiallergic, antioxidant, antihistaminic, and antimicrobial activities.

Future Directions

The future directions for research on “N-({[4-(1H-benzimidazol-2-yl)phenyl]amino}carbonothioyl)-2-furamide” and similar compounds could include further exploration of their biological activities and potential applications in medicinal chemistry. Additionally, more studies could be conducted to optimize the synthesis process and improve the yield of these compounds.